Cas no 2171937-91-8 ({2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine)

• Product Name: {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine
• CAS No: 2171937-91-8
• MF: C₁₀H₁₉ClN₄
• MW: 230.737660646439
• CID: 5565945
• PubChem ID: 165593502
• Update Time: 2025-06-13

{2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• 2171937-91-8
• EN300-1595149
• {2-[4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine
• {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine

• Inchi： 1S/C10H19ClN4/c1-4-5-10-9(8-11)12-13-15(10)7-6-14(2)3/h4-8H2,1-3H3
• InChI Key： FCSWOCLZFQILPW-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC)N(CCN(C)C)N=N1

Computed Properties

• Exact Mass: 230.1298243g/mol
• Monoisotopic Mass: 230.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34Ų

Additional information on {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine

Comprehensive Overview of {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine (CAS No. 2171937-91-8)

The compound {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine (CAS No. 2171937-91-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique 1,2,3-triazole core, which is known for its versatility in pharmaceutical applications. The presence of a chloromethyl group and a propyl side chain further enhances its potential for structural modifications, making it a valuable intermediate in the synthesis of bioactive compounds.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine as a precursor for developing novel therapeutics. Its dimethylamine moiety also contributes to its solubility and bioavailability, which are critical factors in drug design. This compound aligns with the growing trend of click chemistry applications, where modular synthesis techniques are employed to create complex molecules efficiently.

The synthesis of {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine involves multi-step organic reactions, often utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is highly favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound's CAS No. 2171937-91-8 serves as a unique identifier in chemical databases, facilitating its retrieval for research and development purposes.

From an industrial perspective, {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine is often explored for its potential in agrochemical formulations and material science. Its structural features make it a candidate for developing advanced polymers and coatings with enhanced durability and functionality. Additionally, the compound's relevance in green chemistry initiatives is noteworthy, as researchers seek eco-friendly synthetic routes to minimize environmental impact.

One of the most frequently asked questions about {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine pertains to its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. Furthermore, its compatibility with other reagents and solvents is a topic of ongoing investigation, particularly in the context of high-throughput screening and combinatorial chemistry.

In summary, {2-4-(chloromethyl)-5-propyl-1H-1,2,3-triazol-1-ylethyl}dimethylamine (CAS No. 2171937-91-8) represents a promising scaffold in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for tailor-made molecules continues to rise, this compound is poised to play a pivotal role in advancing innovation across multiple industries.